Cas no 3613-33-0 (Octanal,7-ethoxy-3,7-dimethyl-)
3613-33-0 structure
Product Name:Octanal,7-ethoxy-3,7-dimethyl-
CAS No:3613-33-0
MF:C12H24O2
MW:200.317764282227
CID:313364
PubChem ID:160707
Update Time:2025-04-19
Octanal,7-ethoxy-3,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Octanal,7-ethoxy-3,7-dimethyl-
- 7-ethoxy-3,7-dimethyloctanal
- Octanal, 3,7-dimethyl-7-ethoxy-
- UNII-H1WC04G31E
- SCHEMBL11876408
- DTXSID30863221
- JACNKCPPJDIHTK-UHFFFAOYSA-N
- AI3-36184
- BRN 4369535
- 7-ethoxy-3,7-dimethyloctan-1-al
- Octanol, 7-ethoxy-3,7-dimethyl-
- Octanal, 7-ethoxy-3,7-dimethyl-
- Q27279526
- 3,7-Dimethyl-7-ethoxyoctanal
- H1WC04G31E
- 3613-33-0
-
- Inchi: 1S/C12H24O2/c1-5-14-12(3,4)9-6-7-11(2)8-10-13/h10-11H,5-9H2,1-4H3
- InChI Key: JACNKCPPJDIHTK-UHFFFAOYSA-N
- SMILES: O(CC)C(C)(C)CCCC(C)CC=O
Computed Properties
- Exact Mass: 200.17772
- Monoisotopic Mass: 200.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.868
- Boiling Point: 259 ºC
- Flash Point: 87 ºC
- Refractive Index: 1.429
- PSA: 26.3
Octanal,7-ethoxy-3,7-dimethyl- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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